1-[5-(Benzyloxy)-2-bromophenyl]ethan-1-one

• CAS No.: 105805-16-1
• Molecular Formula: C15H13BrO2
• Molecular Weight: 305.17 g/mol
• IUPAC Name: 1-(2-bromo-5-phenylmethoxyphenyl)ethanone
• InChI: InChI=1S/C15H13BrO2/c1-11(17)14-9-13(7-8-15(14)16)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: CPLIWBXVLGFPCB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)OCC2=CC=CC=C2)Br

Description

1-(5-(Benzyloxy)-2-bromophenyl)ethanone is an organic compound that features a benzene ring substituted with a benzyloxy group and a bromine atom, along with an ethanone group

Preparation Methods

The synthesis of 1-(5-(Benzyloxy)-2-bromophenyl)ethanone typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-bromo-5-hydroxybenzaldehyde and benzyl bromide.

Reaction Conditions: The reaction involves the protection of the hydroxyl group by converting it into a benzyloxy group using benzyl bromide in the presence of a base like potassium carbonate.

Industrial Production: On an industrial scale, the synthesis may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, reaction time, and the use of efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

1-(5-(Benzyloxy)-2-bromophenyl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ethanone group to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the compound can undergo nucleophilic substitution reactions to form various derivatives.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(5-(Benzyloxy)-2-bromophenyl)ethanone has several applications in scientific research:

Chemistry: The compound is used as an intermediate in the synthesis of more complex organic molecules.

Biology: In biological research, the compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: The compound’s derivatives are explored for their potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: In the industrial sector, the compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(5-(Benzyloxy)-2-bromophenyl)ethanone involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes or receptors involved in various biological processes.

Pathways Involved: The compound’s effects are mediated through pathways such as the inhibition of oxidative stress or modulation of signaling pathways involved in cell growth and apoptosis.

Comparison with Similar Compounds

1-(5-(Benzyloxy)-2-bromophenyl)ethanone can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds such as 1-(5-(Benzyloxy)-2-hydroxyphenyl)ethanone and 1-(5-(Benzyloxy)-2-chlorophenyl)ethanone share structural similarities.

Uniqueness: The presence of the bromine atom in 1-(5-(Benzyloxy)-2-bromophenyl)ethanone imparts distinct reactivity and potential biological activities compared to its analogs with different substituents.